Cas no 2305319-07-5 (N-6-(2-methylpropoxy)pyrimidin-4-ylprop-2-enamide)

• Product Name: N-6-(2-methylpropoxy)pyrimidin-4-ylprop-2-enamide
• CAS No: 2305319-07-5
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 5945389
• PubChem ID: 137928567
• Update Time: 2025-05-25

N-6-(2-methylpropoxy)pyrimidin-4-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-6-(2-methylpropoxy)pyrimidin-4-ylprop-2-enamide
• Z3405282933
• EN300-26581874
• 2305319-07-5
• N-[6-(2-methylpropoxy)pyrimidin-4-yl]prop-2-enamide

• Inchi： 1S/C11H15N3O2/c1-4-10(15)14-9-5-11(13-7-12-9)16-6-8(2)3/h4-5,7-8H,1,6H2,2-3H3,(H,12,13,14,15)
• InChI Key： RHYHRWHSELWNFC-UHFFFAOYSA-N
• SMILES： O(C1C=C(N=CN=1)NC(C=C)=O)CC(C)C

Computed Properties

• Exact Mass: 221.116426730g/mol
• Monoisotopic Mass: 221.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.1Ų

Additional information on N-6-(2-methylpropoxy)pyrimidin-4-ylprop-2-enamide

Introduction to N-6-(2-methylpropoxy)pyrimidin-4-ylprop-2-enamide (CAS No. 2305319-07-5)

N-6-(2-methylpropoxy)pyrimidin-4-ylprop-2-enamide, identified by its Chemical Abstracts Service number CAS No. 2305319-07-5, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a pyrimidine core and an amide functional group, has garnered attention due to its potential applications in drug discovery and development. The structural attributes of this compound make it a promising candidate for further investigation, particularly in the context of modulating biological pathways relevant to human health.

The compound's name provides a detailed insight into its chemical structure. The term N-6-(2-methylpropoxy)pyrimidin-4-yl indicates the presence of a pyrimidine ring substituted at the 6-position with a 2-methylpropoxy group. This substitution pattern is crucial as it influences the compound's solubility, bioavailability, and interactions with biological targets. The second part of the name, prop-2-enamide, highlights the amide functionality attached to the propenyl chain, which is another key feature that contributes to the molecule's pharmacological properties.

Recent advancements in medicinal chemistry have emphasized the importance of rational drug design, where structural modifications are made based on detailed understanding of target interactions. N-6-(2-methylpropoxy)pyrimidin-4-ylprop-2-enamide exemplifies this approach, as its design aims to optimize binding affinity and selectivity. The pyrimidine scaffold is a common motif in many bioactive molecules, known for its ability to interact with nucleic acids and enzymes. By incorporating specific substituents like the 2-methylpropoxy group and the amide moiety, researchers can fine-tune the compound's properties to achieve desired pharmacological effects.

In vitro studies have begun to explore the potential of N-6-(2-methylpropoxy)pyrimidin-4-ylprop-2-enamide as a lead compound for therapeutic intervention. Initial experiments have shown promising results in terms of inhibitory activity against certain enzymes and receptors. For instance, its interaction with enzymes involved in DNA replication and repair has been a focus of interest. The ability of this compound to modulate these pathways could have implications in treating various diseases, including cancer and inflammatory disorders.

The synthesis of N-6-(2-methylpropoxy)pyrimidin-4-ylprop-2-enamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, have been employed to construct the complex framework of this molecule. The synthesis process not only demonstrates the synthetic chemist's skill but also underscores the importance of innovative methodologies in producing novel pharmaceutical candidates.

One of the key challenges in drug development is ensuring that lead compounds exhibit favorable pharmacokinetic properties. N-6-(2-methylpropoxy)pyrimidin-4-ylprop-2-enamide has been subjected to preliminary pharmacokinetic studies to assess its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for determining whether the compound can reach effective concentrations at the target site and whether it is metabolically stable enough for further development.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been used to predict how N-6-(2-methylpropoxy)pyrimidin-4-ylprop-2-enamide interacts with biological targets at the molecular level. These predictions provide valuable insights into potential binding modes and can guide experimental efforts by highlighting key residues involved in target interactions. By integrating experimental data with computational models, researchers can accelerate the drug discovery process and increase the likelihood of success.

As research continues to unfold, N-6-(2-methylpropoxy)pyrimidin-4-ylpropenamide is poised to play a significant role in addressing unmet medical needs. Its unique structural features and promising preclinical data make it a compelling candidate for further investigation. Future studies will likely focus on optimizing its pharmacological profile through structure-based drug design approaches, ultimately aiming to bring this novel compound into clinical development.

The broader impact of such research extends beyond individual compounds like N-6-(2-methylpropoxy)pyrimidinamides on pyrimidine derivatives contribute to our understanding of disease mechanisms and provide new tools for therapeutic intervention. As scientific knowledge advances, we can expect more innovative molecules like this one to emerge from interdisciplinary efforts combining chemistry, biology, and medicine.